Cas no 27336-23-8 (1,1-Dibromotetrafluoroethane)

• Product Name: 1,1-Dibromotetrafluoroethane
• CAS No: 27336-23-8
• MF: C₂Br₂F₄
• MW: 259.823013305664
• MDL: MFCD00069079
• CID: 53132
• PubChem ID: 168688
• Update Time: 2025-04-18

1,1-Dibromotetrafluoroethane Chemical and Physical Properties

Names and Identifiers

• 1,1-Dibromotetrafluoroethane
• 1,1-Dibromo-1,2,2,2-tetrafluoroethane
• 25 1,1-dibromotetrafluoroethane
• 1,1-dibromo-1,2,2,2-tetrafluoro-ethane
• 1,1-dibromospiro[2.2]pentane
• 1,1-dibromospiropentane
• 1,1-dibromo-tetrafluoroethane
• AGN-PC-00O2H0
• CTK2A7109
• dibromospiropentane
• perfluoro-1,1-dibromoethane
• Spiro[2.2]pentane, 1,1-dibromo-
• FT-0606094
• 25497-30-7
• 1,1-bis(bromanyl)-1,2,2,2-tetrakis(fluoranyl)ethane
• AMY6859
• 1,1,1,2-Tetrafluoro-2,2-dibromoethane
• NS00049832
• Tetrafluorodibromoethane
• DTXSID30865366
• Ethane, 1,1-dibromotetrafluoro-
• Q27262910
• A805286
• EINECS 248-414-2
• A819024
• MFCD00069079
• 27336-23-8
• Dibromotetrafluoroethane
• SCHEMBL231961
• AKOS007930287
• Ethane, 1,1-dibromo-1,2,2,2-tetrafluoro-
• UNII-5V33UL334V
• 5V33UL334V

• MDL： MFCD00069079
• Inchi： 1S/C2Br2F4/c3-1(4,5)2(6,7)8
• InChI Key： JLGADZLAECENGR-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)F)(F)Br

Computed Properties

• Exact Mass: 257.8302
• Monoisotopic Mass: 257.83
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.3

Experimental Properties

• Density: 2.366
• Boiling Point: 46,5°C
• Flash Point: °C
• Refractive Index: 1.575
• PSA: 0

1,1-Dibromotetrafluoroethane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38